Bis(2-methylpropyl) 2-hydroxybutanedioate

• CAS No.: 7401-35-6
• Molecular Formula: C12H22O5
• Molecular Weight: 246.30 g/mol
• IUPAC Name: bis(2-methylpropyl) 2-hydroxybutanedioate
• InChI: InChI=1S/C12H22O5/c1-8(2)6-16-11(14)5-10(13)12(15)17-7-9(3)4/h8-10,13H,5-7H2,1-4H3
• InChI Key: XVHXVNGVDQZTHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)CC(C(=O)OCC(C)C)O

Description

Bis(2-methylpropyl) 2-hydroxybutanedioate is a useful research compound. Its molecular formula is C12H22O5 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisobutyl-DL-malate was prepared by esterification of DL-malic acid with isobutyl alcohol. To a three-neck 1 L round-bottomed flask equipped with a reflux condenser, Dean-Stark trap, septum, thermocouple and mechanical stirrer, were added DL-malic acid (75.91 g), 2-methyl-1-propanol (210 mL) and Amberlyst® 15 ion exchange resin (10 g). The mixture was placed under nitrogen and heated to reflux. At 106° C., two phases started to collect in the Dean-Stark trap. The reaction temperature was maintained at 108° C. for 2 hr 15 min and the water was continuously removed via the Dean-Stark trap. As collection in the Dean-Stark trap slowed, the reaction temperature was increased to 115° C. and fresh alcohol (50 mL) was added to the reaction. The reaction was heated to 120° C. and more alcohol (50 mL) was added. At this point, no more water collected in the Dean-Stark trap. The product was separated from the catalyst via filtration. The crude yellow liquid was purified via vacuum distillation. Diisobutyl-DL-malate was obtained as a low viscosity, clear, colorless liquid with a slight pleasant odor (120.4 g, 86.3% yield).